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Compound of Interest

Compound Name: Piperitol

Cat. No.: B1152629 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Piperitol. Adherence to these guidelines is

crucial for ensuring a safe laboratory environment and the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
While pure Piperitol is generally considered safe for its intended use as a flavoring agent, it is

imperative to follow standard laboratory safety protocols to minimize exposure and prevent

contamination.[1] The following personal protective equipment (PPE) is mandatory when

handling Piperitol in a laboratory setting.

Required PPE for Handling Piperitol
Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required to

prevent accidental splashes or contact with dust particles. A face shield should be worn in

addition to goggles when there is a risk of a significant splash.

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin contact. Nitrile

gloves are a suitable option for incidental contact. It is crucial to inspect gloves for any signs
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of degradation or punctures before use and to change them immediately if they become

contaminated.

Body Protection: A standard laboratory coat should be worn to protect street clothing from

contamination. Ensure the lab coat is buttoned and fits properly to provide maximum

coverage.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required when handling Piperitol. However, if there is a

potential for aerosolization or if working in a poorly ventilated area, a NIOSH-approved

respirator may be necessary.

It is critical to distinguish pure Piperitol from commercial mixtures that may contain hazardous

substances. For instance, a product named "Peritol" has been identified as causing serious eye

damage due to the presence of hydrogen peroxide and other components.[2] Always consult

the Safety Data Sheet (SDS) for the specific product you are using to understand its unique

hazard profile.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Piperitol.
Currently, there are no established occupational exposure limits for pure Piperitol.[3]

Property Value

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Appearance Colorless to pale yellow liquid

Odor Minty, herbaceous

Boiling Point 216-218 °C

Flash Point 89.44 °C (193.00 °F)

Solubility Soluble in alcohol, insoluble in water

GHS Hazard Class Not classified as hazardous
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Standard Operating Procedure for Handling
Piperitol
The following is a general step-by-step protocol for the safe handling of Piperitol in a

laboratory setting. This procedure should be adapted to the specific requirements of your

experiment.

1. Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
Verify that all necessary PPE is available and in good condition.
Assemble all required equipment and reagents.
Review the experimental protocol and the Safety Data Sheet (SDS) for Piperitol.

2. Handling:

Don the appropriate PPE as outlined above.
Dispense the required amount of Piperitol carefully to avoid splashes or creating aerosols.
If transferring from a larger container, use a clean funnel or pipette.
Keep containers of Piperitol closed when not in use.

3. Post-Handling:

Wipe down the work area with an appropriate solvent to remove any residual Piperitol.
Properly clean all glassware and equipment used.
Remove and dispose of contaminated gloves.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Dispose of unused Piperitol and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Unused Piperitol: Unused or waste Piperitol should be collected in a designated, labeled

waste container. Do not mix with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.
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Contaminated Materials: Disposable items such as gloves, absorbent pads, and pipette tips

that have come into contact with Piperitol should be placed in a sealed bag and disposed of

as solid chemical waste.

Empty Containers: "Empty" containers that have held Piperitol should be managed

according to your institution's guidelines. This may involve rinsing the container with a

suitable solvent, collecting the rinsate as chemical waste, and then disposing of the

container.

Consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance on the proper disposal procedures for Piperitol.

Logical Relationship of PPE Requirements for
Handling Piperitol
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Caption: Required PPE for the safe handling of Piperitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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